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13-Deacetyltaxachitriene A 13-Deacetyltaxachitriene A
Brand Name: Vulcanchem
CAS No.: 239800-99-8
VCID: VC0161503
InChI: InChI=1S/C30H42O12/c1-14-23(36)11-22-26(40-18(5)33)10-21(13-38-16(3)31)24(37)12-25(39-17(4)32)15(2)28(41-19(6)34)29(42-20(7)35)27(14)30(22,8)9/h10,22-26,29,36-37H,11-13H2,1-9H3/b21-10+,28-15-/t22-,23-,24-,25-,26-,29+/m0/s1
SMILES: CC1=C2C(C(=C(C(CC(C(=CC(C(C2(C)C)CC1O)OC(=O)C)COC(=O)C)O)OC(=O)C)C)OC(=O)C)OC(=O)C
Molecular Formula: C30H42O12
Molecular Weight: 594.654

13-Deacetyltaxachitriene A

CAS No.: 239800-99-8

Reference Standards

VCID: VC0161503

Molecular Formula: C30H42O12

Molecular Weight: 594.654

13-Deacetyltaxachitriene A - 239800-99-8

CAS No. 239800-99-8
Product Name 13-Deacetyltaxachitriene A
Molecular Formula C30H42O12
Molecular Weight 594.654
IUPAC Name [(1R,2S,3E,5S,7S,8Z,10R,13S)-2,7,9,10-tetraacetyloxy-5,13-dihydroxy-8,12,15,15-tetramethyl-4-bicyclo[9.3.1]pentadeca-3,8,11-trienyl]methyl acetate
Standard InChI InChI=1S/C30H42O12/c1-14-23(36)11-22-26(40-18(5)33)10-21(13-38-16(3)31)24(37)12-25(39-17(4)32)15(2)28(41-19(6)34)29(42-20(7)35)27(14)30(22,8)9/h10,22-26,29,36-37H,11-13H2,1-9H3/b21-10+,28-15-/t22-,23-,24-,25-,26-,29+/m0/s1
Standard InChIKey YCHBJSOVHSKOKN-LBAPPZQKSA-N
SMILES CC1=C2C(C(=C(C(CC(C(=CC(C(C2(C)C)CC1O)OC(=O)C)COC(=O)C)O)OC(=O)C)C)OC(=O)C)OC(=O)C
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Last Modified Aug 20 2021
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